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Compound of Interest

Compound Name: Tributyl(1-propynyl)tin

CAS No.: 64099-82-7

Cat. No.: B1302387

Get Quote

This technical guide provides a comprehensive overview of the spectroscopic characterization

of Tributyl(1-propynyl)tin. It is intended for researchers, scientists, and professionals in the

field of drug development and organometallic chemistry. This document outlines the expected

spectroscopic data based on known chemical principles and data from analogous compounds,

details the experimental protocols for obtaining such data, and presents logical workflows for

the characterization process.

Introduction
Tributyl(1-propynyl)tin, with the chemical formula [CH₃(CH₂)₃]₃SnC≡CCH₃, is an organotin

compound that serves as a valuable reagent in various organic syntheses.[1] Its utility in Stille

coupling reactions and the synthesis of complex organic molecules necessitates a thorough

understanding of its structural and electronic properties.[1] Spectroscopic techniques are

paramount for the unambiguous identification and purity assessment of this compound. This

guide will cover the key spectroscopic methods for its characterization: Nuclear Magnetic

Resonance (NMR) Spectroscopy, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).
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Due to the limited availability of directly published experimental spectra for Tributyl(1-
propynyl)tin, the following tables summarize the predicted spectroscopic data based on the

analysis of its chemical structure and comparison with similar organotin compounds.

Table 1: Predicted ¹H, ¹³C, and ¹¹⁹Sn NMR Spectroscopic
Data

Nucleus Assignment

Predicted

Chemical Shift

(δ, ppm)

Predicted

Multiplicity

Predicted

Coupling

Constants (J,

Hz)

¹H NMR -CH₃ (propyne) 1.8 - 2.2 Singlet -

-Sn-CH₂-(CH₂)₂-

CH₃
0.8 - 1.0 Triplet

-Sn-CH₂-CH₂-

CH₂-CH₃
1.4 - 1.6 Multiplet

-Sn-(CH₂)₂-CH₂-

CH₃
1.2 - 1.4 Multiplet

-Sn-(CH₂)₃-CH₃ 0.8 - 1.0 Triplet

¹³C NMR -CH₃ (propyne) 4 - 6 - -

-Sn-C≡C-CH₃ 100 - 110 - -

-Sn-C≡C-CH₃ 80 - 90 - -

-Sn-CH₂-(CH₂)₂-

CH₃
9 - 11 -

-Sn-CH₂-CH₂-

CH₂-CH₃
29 - 31 - -

-Sn-(CH₂)₂-CH₂-

CH₃
27 - 29 - -

-Sn-(CH₂)₃-CH₃ 13 - 15 - -

¹¹⁹Sn NMR (CH₃(CH₂)₃)₃Sn- -60 to -40 - -
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Note: Chemical shifts are referenced to TMS (¹H, ¹³C) or SnMe₄ (¹¹⁹Sn).[2] Values are

estimates based on typical ranges for organotin compounds.[3]

Table 2: Predicted Infrared (IR) Spectroscopy Data
Vibrational Mode

Predicted Wavenumber

(cm⁻¹)
Intensity

C≡C stretch (alkyne) 2150 - 2200 Medium to Weak

C-H stretch (sp³, butyl) 2850 - 2960 Strong

C-H bend (butyl) 1375 - 1465 Medium

Sn-C stretch 500 - 600 Medium

Table 3: Predicted Mass Spectrometry Data (Electron
Ionization)

m/z Predicted Fragment Notes

329 [M]+

Molecular ion peak

(corresponding to the most

abundant tin isotope)

273 [M - C₄H₉]+ Loss of one butyl group

217 [M - 2(C₄H₉)]+ Loss of two butyl groups

161 [M - 3(C₄H₉)]+ Loss of three butyl groups

57 [C₄H₉]+ Butyl cation

Note: The mass spectrum of organotin compounds will show a characteristic isotopic pattern

due to the multiple stable isotopes of tin.

Experimental Protocols
The following sections provide detailed methodologies for the spectroscopic characterization of

Tributyl(1-propynyl)tin. As an air-sensitive compound, all manipulations should be carried out
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under an inert atmosphere (e.g., argon or nitrogen) using Schlenk line or glovebox techniques.

[4][5][6]

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To obtain ¹H, ¹³C, and ¹¹⁹Sn NMR spectra to elucidate the molecular structure.

Materials:

Tributyl(1-propynyl)tin sample

Deuterated solvent (e.g., CDCl₃, C₆D₆), dried over molecular sieves

NMR tube with a J. Young valve or a sealed capillary

Internal standard (e.g., Tetramethylsilane - TMS for ¹H and ¹³C; Tetramethyltin - SnMe₄ for

¹¹⁹Sn)[2]

NMR Spectrometer

Procedure:

Sample Preparation (in a glovebox or under inert atmosphere):

1. Accurately weigh approximately 10-20 mg of Tributyl(1-propynyl)tin into a clean, dry vial.

2. Add approximately 0.6-0.7 mL of the chosen deuterated solvent.

3. If an internal standard is not part of the solvent, add a small amount.

4. Gently agitate the vial to ensure complete dissolution.

5. Using a clean pipette, transfer the solution into an NMR tube equipped with a J. Young

valve.

6. Seal the NMR tube securely.

Instrument Setup and Data Acquisition:
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1. Insert the NMR tube into the spectrometer.

2. Lock the spectrometer on the deuterium signal of the solvent.

3. Shim the magnetic field to achieve optimal homogeneity.

4. Tune and match the probe for the desired nucleus (¹H, ¹³C, or ¹¹⁹Sn).

5. For ¹H NMR: Acquire the spectrum using a standard pulse-acquire sequence. A sufficient

number of scans should be averaged to obtain a good signal-to-noise ratio.

6. For ¹³C NMR: Acquire the spectrum using a proton-decoupled pulse sequence (e.g.,

zgpg30). A larger number of scans will be required compared to ¹H NMR.

7. For ¹¹⁹Sn NMR: Acquire the spectrum using a proton-decoupled pulse sequence. Due to

the lower natural abundance and sensitivity of ¹¹⁹Sn, a significantly larger number of scans

and a longer relaxation delay may be necessary.[2][3]

Data Processing:

1. Apply Fourier transformation to the acquired free induction decay (FID).

2. Phase the resulting spectrum.

3. Calibrate the chemical shift scale using the internal standard.

4. Integrate the signals in the ¹H NMR spectrum.

5. Analyze the chemical shifts, multiplicities, and coupling constants to confirm the structure.

Infrared (IR) Spectroscopy
Objective: To identify the characteristic functional groups, particularly the alkyne C≡C triple

bond.

Materials:

Tributyl(1-propynyl)tin sample
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FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory or salt plates (e.g.,

KBr, NaCl)[7][8][9]

Volatile solvent for cleaning (e.g., dry hexane or isopropanol)

Procedure (using ATR):

Instrument Setup:

1. Ensure the FTIR spectrometer and ATR accessory are clean and dry.

2. Collect a background spectrum of the empty ATR crystal. This will be subtracted from the

sample spectrum.

Sample Analysis:

1. Under an inert atmosphere, place a small drop of the liquid Tributyl(1-propynyl)tin
directly onto the ATR crystal.

2. Acquire the IR spectrum. Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-

noise ratio.

Data Analysis:

1. The software will automatically perform the background subtraction.

2. Identify the characteristic absorption bands and compare them to the predicted values

(Table 2).

3. Pay close attention to the region around 2150-2200 cm⁻¹ for the C≡C stretching vibration.

Cleaning:

1. Thoroughly clean the ATR crystal with a suitable solvent and a soft tissue.

Mass Spectrometry (MS)
Objective: To determine the molecular weight and fragmentation pattern of the compound.
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Materials:

Tributyl(1-propynyl)tin sample

Mass spectrometer (e.g., with Electron Ionization - EI or Electrospray Ionization - ESI

source)[10][11]

High-purity solvent (e.g., acetonitrile, hexane)[11][12]

Syringe and filter for sample introduction

Procedure (using Direct Infusion ESI-MS):

Sample Preparation:

1. Prepare a dilute solution of Tributyl(1-propynyl)tin in a suitable solvent (e.g., 0.1 mg/mL

in acetonitrile).[11]

Instrument Setup:

1. Calibrate the mass spectrometer according to the manufacturer's instructions.

2. Set the ionization source parameters (e.g., needle voltage, ion source temperature) for

optimal signal.[11]

Data Acquisition:

1. Infuse the sample solution into the mass spectrometer at a constant flow rate.

2. Acquire the mass spectrum over an appropriate m/z range.

Data Analysis:

1. Identify the molecular ion peak [M]⁺.

2. Analyze the fragmentation pattern and compare it to the predicted fragments (Table 3).

3. Examine the isotopic distribution pattern to confirm the presence of tin.
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Visualizations
The following diagrams illustrate the logical workflows for the synthesis and spectroscopic

characterization of Tributyl(1-propynyl)tin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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